Cas no 1021919-30-1 (3H-IMidazo[4,5-b]pyridine-3-carboxylicacid,6-broMo-,1,1-diMethylethylester)

• Product Name: 3H-IMidazo[4,5-b]pyridine-3-carboxylicacid,6-broMo-,1,1-diMethylethylester
• CAS No: 1021919-30-1
• MF: C₁₁H₁₂BrN₃O₂
• MW: 298.13588142395
• CID: 4559372
• Update Time: 2025-05-19

3H-IMidazo[4,5-b]pyridine-3-carboxylicacid,6-broMo-,1,1-diMethylethylester Chemical and Physical Properties

Names and Identifiers

• tert-butyl 6-bromo-3H-imidazo[4,5-b]pyridine-3-carboxylate
• 3H-IMidazo[4,5-b]pyridine-3-carboxylicacid,6-broMo-,1,1-diMethylethylester

• Inchi： 1S/C11H12BrN3O2/c1-11(2,3)17-10(16)15-6-14-8-4-7(12)5-13-9(8)15/h4-6H,1-3H3
• InChI Key： FWBODCLJYFFCDR-UHFFFAOYSA-N
• SMILES： C12N(C(OC(C)(C)C)=O)C=NC1=CC(Br)=CN=2

Computed Properties

• Exact Mass: 297.01129g/mol
• Monoisotopic Mass: 297.01129g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 298.14g/mol
• XLogP3: 2.7
• Topological Polar Surface Area: 57Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines Imidazopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines

Additional information on 3H-IMidazo[4,5-b]pyridine-3-carboxylicacid,6-broMo-,1,1-diMethylethylester

Latest Research on 1021919-30-1 and 3H-Imidazo[4,5-b]pyridine-3-carboxylic acid, 6-bromo-, 1,1-dimethylethyl ester in Chemical Biology and Pharmaceutical Applications

The compound with CAS number 1021919-30-1, specifically identified as 3H-Imidazo[4,5-b]pyridine-3-carboxylic acid, 6-bromo-, 1,1-dimethylethyl ester, has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its imidazopyridine core and bromo-substitution, is being explored for its potential applications in drug discovery and development. Recent studies have focused on its role as a key intermediate in the synthesis of bioactive molecules targeting various disease pathways.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of this compound as a versatile building block for the synthesis of kinase inhibitors. Researchers successfully utilized 1021919-30-1 in the development of novel ATP-competitive inhibitors showing promising activity against multiple cancer-associated kinases. The tert-butyl ester group was found to significantly influence the compound's solubility and subsequent biological activity, while the bromo-substitution at the 6-position allowed for further functionalization through cross-coupling reactions.

In the area of neurodegenerative disease research, a team from MIT reported in ACS Chemical Neuroscience (2024) that derivatives synthesized from 3H-Imidazo[4,5-b]pyridine-3-carboxylic acid, 6-bromo-, 1,1-dimethylethyl ester showed remarkable selectivity in modulating α-synuclein aggregation. The compound's unique structural features enabled the development of small molecules that could potentially slow the progression of Parkinson's disease, with several candidates currently in preclinical evaluation.

Recent advancements in synthetic methodology have also highlighted the importance of this compound. A Nature Communications paper (2024) described an innovative palladium-catalyzed cross-coupling approach using 1021919-30-1 as a starting material, achieving unprecedented yields in the synthesis of complex heterocyclic systems. This breakthrough has opened new avenues for the efficient production of drug-like molecules with improved pharmacological properties.

From a pharmacological perspective, the compound's metabolic stability and pharmacokinetic profile have been extensively studied. Research published in Drug Metabolism and Disposition (2023) revealed that the tert-butyl ester moiety significantly enhances metabolic stability compared to analogous methyl esters, while maintaining favorable membrane permeability. These findings position 1021919-30-1 as a particularly valuable scaffold for medicinal chemistry applications where oral bioavailability is crucial.

Looking forward, several pharmaceutical companies have included derivatives of this compound in their development pipelines, particularly for oncology and CNS disorders. The unique combination of synthetic accessibility, structural diversity, and favorable drug-like properties makes 3H-Imidazo[4,5-b]pyridine-3-carboxylic acid, 6-bromo-, 1,1-dimethylethyl ester a promising candidate for future therapeutic development. Ongoing research is exploring its potential in targeted protein degradation and as a warhead for covalent inhibitors, suggesting that the full potential of this scaffold is yet to be realized.